Riboflavin Vitamin B2

Photochemistry Flavin Stability Pharmaceutical Formulation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H20N4O6
Molecular Weight 376.4 g/mol
Cat. No. B15953813
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Technical Parameters


Basic Identity
Product NameRiboflavin Vitamin B2
Molecular FormulaC17H20N4O6
Molecular Weight376.4 g/mol
Structural Identifiers
InChIInChI=1S/C17H20N4O6/c1-7-3-4-9-12(8(7)2)18-13-15(19-17(27)20-16(13)26)21(9)5-10(23)14(25)11(24)6-22/h3-4,10-11,14,22-25H,5-6H2,1-2H3,(H,20,26,27)/t10-,11+,14-/m0/s1
InChIKeyLXMDIEJPPQSFFB-WDMOLILDSA-N
Commercial & Availability
Standard Pack Sizes25 g / 100 g / 500 g / 1 kg / 5 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Riboflavin (Vitamin B2) Overview & Procurement


Riboflavin (Vitamin B2, CAS 83-88-5) is a water-soluble vitamin belonging to the flavin class, consisting of a dimethyl isoalloxazine ring linked to a ribitol side chain [1]. It serves as the obligate biosynthetic precursor to the coenzymes flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD), which are essential for cellular redox metabolism [1]. Industrially produced via microbial fermentation using Ashbya gossypii or Bacillus subtilis, riboflavin is widely used as a food colorant (E101), pharmaceutical ingredient, and photosensitizer in biomedical applications [2]. Its intrinsic photolability, characteristic absorbance spectrum, and role as the most fundamental flavin distinguish it from its phosphorylated derivatives and photodegradation products.

Workflow
Flavin redox cofactor studies
Selection
Base form for solid-state and fortification research
Use Context
Photodynamic sensitizer screening
Format
Water-soluble vitamin, biosynthesis precursor

Riboflavin vs. FMN, FAD, Lumichrome: Critical Differences


Although riboflavin, FMN, and FAD share the same isoalloxazine chromophore, they exhibit substantial differences in photostability, solubility, corneal permeability, and cost that preclude generic substitution. FAD is biotechnologically produced and is documented to be much more expensive than riboflavin [1]. Riboflavin undergoes photodegradation with a half-life of less than 8 minutes under 365 nm light, whereas its photoproduct lumichrome is approximately 100 times more photostable [2]. Conversely, a riboflavin-based nanoemulsion achieved nearly 10-fold greater trans-corneal permeability than commercial riboflavin-5-phosphate in porcine cornea models [3]. These quantifiable differences mean that selection among flavins must be application-specific, guided by the comparative evidence presented below.

Riboflavin vs. FMN / FAD
Photostability rank: riboflavin
Riboflavin degrades >20× faster than FAD; substitution in light-exposed applications may shift photostability endpoints
Riboflavin base vs. 5'-phosphate sodium
Aqueous solubility >400× lower for base form
Base form is poorly suited for liquid ophthalmic or parenteral research formulations; may require salt-form review
Riboflavin vs. photoproduct lumichrome
Singlet oxygen yield ~24% lower, half-life ~100× shorter
Sustained photosensitization studies may not translate; photosensitizer selection must be application-specific

Riboflavin (Vitamin B2) Quantitative Evidence


Flavin Photodegradation Quantum Yield

Under continuous blue-light excitation at 428 nm in aqueous solution at pH 8, the photodegradation quantum yield (φD) of riboflavin was measured as 7.8 × 10⁻³, compared to 4.6 × 10⁻³ for FMN (pH 8), 3.7 × 10⁻⁴ for FAD (pH 8), 1.8 × 10⁻⁴ for lumichrome, and ≤1.1 × 10⁻⁵ for lumiflavin [1]. This represents a 1.7-fold higher photodegradation rate for riboflavin vs. FMN, a 21-fold increase vs. FAD, and a >700-fold increase vs. lumiflavin. The study employed absorption coefficient spectral change measurements with mass-spectroscopic identification of photoproducts [1].

Photodegradation quantum yield
Head-to-head
φD (riboflavin, pH 8) = 7.8 × 10⁻³
1.7× vs FMN · 21× vs FAD · 43× vs lumichrome · >700× vs lumiflavin
Supports photostability screening context
428 nm excitation; amber packaging review recommended
Photochemistry Flavin Stability Pharmaceutical Formulation

Photodegradation Half-Life & Singlet Oxygen Yield

Remucal et al. (2011) quantified the photodegradation half-life (t½) and singlet oxygen quantum yield (Φ) of riboflavin and its derivatives under 365 ± 9 nm light. Riboflavin exhibited rapid photodegradation with t½ < 8 min, whereas lumichrome and riboflavin tetraacetate (RTA) displayed 100× and 30× longer half-lives, respectively [1]. Riboflavin's singlet oxygen quantum yield (Φ = 0.48) was 24% lower than lumichrome (Φ = 0.63) and 27% lower than RTA (Φ = 0.66), indicating that while riboflavin is a competent ¹O₂ sensitizer, its rapid self-consumption limits sustained photosensitization capacity [1].

Half-life & singlet oxygen yield
Head-to-head
t½ (riboflavin)
100× shorter t½ vs lumichrome · Φ 24% lower
Short-duration sensitization endpoint context
365 nm; sustained protocols may require review
Trans-corneal permeability
Head-to-head
45.7 × 10⁻⁶ cm/sec (nanoemulsion)
9.5-fold (852%) vs riboflavin-5-phosphate (4.8 × 10⁻⁶)
Reported model-response context
Porcine cornea; transepithelial loading endpoint
Aqueous solubility comparison
Cross-study
Riboflavin base: 0.12 mg/mL (25°C)
>400-fold lower vs riboflavin-5'-phosphate sodium (50 mg/mL)
Formulation-context selection review
Base for solid dosage; salt for liquid research
Pharmacopoeial identity
Specification review
[α]D²⁰: –115° to –135° · A₃₇₅/A₂₆₇: 0.31–0.33
Non-overlapping vs phosphate salt (+37° to +42°)
Supports material acceptance review
USP/EP orthogonal identity confirmation
Photosensitization Singlet Oxygen Water Disinfection Photodynamic Therapy

Nanoemulsion Trans-Corneal Permeability

In a porcine cornea permeation model, a riboflavin nanoemulsion formulation (MDV1224) demonstrated trans-corneal permeability of 45.7 × 10⁻⁶ cm/sec, compared to 4.8 × 10⁻⁶ cm/sec for commercial riboflavin-5-phosphate (RFP), representing a 9.5-fold (852%) increase [1]. Riboflavin was quantified by HPLC from receiver chamber samples collected every 60 minutes over 360 minutes at 37°C. In a related independent study, riboflavin-5-phosphate nanoemulsion applied to intact epithelium achieved stromal absorption coefficients statistically equivalent to standard de-epithelialized 0.1% riboflavin-dextran protocol after 240 minutes (p = 0.54), and significantly exceeded debrided controls (p = 0.002) [2].

Trans-corneal permeability
Head-to-head
45.7 × 10⁻⁶ cm/sec (nanoemulsion)
9.5-fold (852%) vs riboflavin-5-phosphate (4.8 × 10⁻⁶)
Reported model-response context
Porcine cornea; transepithelial loading endpoint
Corneal Cross-Linking Ocular Drug Delivery Keratoconus Ophthalmology

Aqueous Solubility: Base vs. Phosphate Salt

Riboflavin base exhibits aqueous solubility of approximately 12 mg/100 mL (0.12 mg/mL) at 25°C, making it one of the least soluble water-soluble vitamins [1]. In contrast, riboflavin-5′-phosphate sodium salt (FMN-Na, CAS 6184-17-4) achieves water solubility of 50 mg/mL at room temperature as reported in the Merck Index [2], representing a >400-fold increase. This solubility differential has direct consequences for formulation design: riboflavin base is suitable for solid oral dosage forms and food fortification where low solubility is acceptable, while FMN-Na is required for liquid formulations, injectables, and ophthalmic solutions.

Aqueous solubility comparison
Cross-study
Riboflavin base: 0.12 mg/mL (25°C)
>400-fold lower vs riboflavin-5'-phosphate sodium (50 mg/mL)
Formulation-context selection review
Base for solid dosage; salt for liquid research
Formulation Science Solubility Bioavailability Parenteral Nutrition

Pharmacopoeial Identity: Specific Rotation & Absorbance Ratios

The USP monographs for riboflavin and riboflavin-5′-phosphate sodium establish distinct, non-overlapping identity parameters. Riboflavin USP specifies a specific rotation [α]D²⁰ between –115° and –135° (5 mg/mL in 0.05 M NaOH), whereas riboflavin-5′-phosphate sodium requires [α]D²⁰ between +37.0° and +42.0° (15 mg/mL in 5 N HCl) [1][2]. Additionally, the EU specification for riboflavin E101(i) mandates absorbance ratios A₃₇₅/A₂₆₇ between 0.31 and 0.33 and A₄₄₄/A₂₆₇ between 0.36 and 0.39, which are not specified for riboflavin-5′-phosphate E101(ii) [3]. These orthogonal identification tests provide unambiguous quality control differentiation between the two substances.

Pharmacopoeial identity
Specification review
[α]D²⁰: –115° to –135° · A₃₇₅/A₂₆₇: 0.31–0.33
Non-overlapping vs phosphate salt (+37° to +42°)
Supports material acceptance review
USP/EP orthogonal identity confirmation
Quality Control Pharmacopoeia Regulatory Compliance Identity Testing

Riboflavin (Vitamin B2) Application Scenarios


Natural Food Colorant (E101)

Riboflavin's regulatory designation as E101(i) under EU Regulation 231/2012 and its FDA listing as an exempt-from-certification color additive (21 CFR 73.450) enable its use as a natural yellow food colorant [1][2]. The pharmacopoeial absorbance ratios A₃₇₅/A₂₆₇ (0.31–0.33) and A₄₄₄/A₂₆₇ (0.36–0.39) provide quantitative identity verification that distinguishes riboflavin from synthetic azo dyes such as tartrazine and from riboflavin-5′-phosphate (E101(ii)) [1]. Its aqueous solubility of 0.12 mg/mL limits its direct use in clear beverages, but it performs effectively in dry-mix powders, dairy products, and baked goods where its yellow-orange hue and vitamin activity provide combined color and nutritional fortification [3]. Unlike synthetic counterparts, riboflavin's natural origin supports clean-label positioning, though its known photolability (φD = 7.8 × 10⁻³) mandates light-protective packaging to prevent color fading and potency loss during shelf life [4].

Corneal Collagen Cross-Linking (CXL)

Corneal collagen cross-linking for progressive keratoconus relies on riboflavin as the photosensitizer activated by UVA (365 nm) to generate reactive oxygen species that form covalent cross-links between corneal collagen fibrils [5]. The standard Dresden protocol uses 0.1% riboflavin-5-phosphate in 20% dextran with epithelial debridement. However, riboflavin nanoemulsion formulations have demonstrated 9.5-fold greater trans-corneal permeability (45.7 × 10⁻⁶ cm/sec) compared to commercial riboflavin-5-phosphate (4.8 × 10⁻⁶ cm/sec) in porcine cornea, enabling epithelium-on (transepithelial) CXL that achieves stromal riboflavin concentrations equivalent to de-epithelialized protocols after 240 minutes (p = 0.54 vs. standard) [6][7]. This evidence supports procurement of riboflavin nanoemulsion formulations for epi-on CXL systems, reducing infection risk, post-operative pain, and recovery time associated with epithelial removal.

Short-Duration Photodynamic Research

Riboflavin's very short photodegradation half-life (<8 min under 365 nm) and competent singlet oxygen quantum yield (Φ = 0.48) make it suitable for short-duration, high-intensity photodynamic applications rather than continuous-flow or sustained-release systems [8]. Its 1.7-fold higher photodegradation rate vs. FMN and 21-fold increase vs. FAD at pH 8 indicate that riboflavin provides the most rapid photosensitizer turnover among natural flavins [9]. In photodynamic antimicrobial therapy, riboflavin with UVA irradiation has demonstrated near-complete inhibition of MRSA strains, though it shows negligible activity against Nocardia keratitis isolates compared to rose bengal, underscoring the need for pathogen-specific photosensitizer selection [10][11]. For environmental photochemistry research such as enhanced photodegradation of water pollutants (e.g., reducing imazaquin half-life from 107 h to 0.42 h in the presence of 10 ppm riboflavin), riboflavin is a cost-effective and well-characterized sensitizer [12].

Compendial Quality Control & Identity Verification

Pharmaceutical manufacturers procuring riboflavin for USP/EP-compliant drug products must implement identity testing to distinguish riboflavin base from its phosphorylated derivative. The USP monographs provide non-overlapping specific rotation specifications: riboflavin [α]D²⁰ –115° to –135° (5 mg/mL in 0.05 M NaOH) vs. riboflavin-5′-phosphate sodium [α]D²⁰ +37.0° to +42.0° (15 mg/mL in 5 N HCl), enabling unambiguous identification in incoming material acceptance protocols [13][14]. The EU E101(i) specification further requires absorbance ratio verification (A₃₇₅/A₂₆₇ 0.31–0.33; A₄₄₄/A₂₆₇ 0.36–0.39) and an assay content of not less than 98% on the anhydrous basis, with impurities controlled to ≤1.5% loss on drying, ≤0.1% sulphated ash, and lumiflavin absorbance at 440 nm ≤0.025 [15]. These orthogonal tests ensure that procurement of riboflavin rather than its derivatives or degraded material is confirmed before release into manufacturing.

Application
Selection Property
Validation Focus
Food colorant fortification
Absorbance ratio identity
Light-protective packaging stability
Corneal cross-linking models
Nanoemulsion permeability profile
Transepithelial stromal loading endpoints
Short-duration photodynamic studies
Rapid photodegradation kinetics
Singlet-oxygen yield under pulsed light
Compendial QC identity testing
Specific rotation & absorbance ratios
USP/EP monograph acceptance criteria
Antimicrobial photosensitizer screening
Light-dependent inhibition profile
Strain-specific photodynamic MIC review
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